Cas no 105522-64-3 (2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid)

• Product Name: 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid
• CAS No: 105522-64-3
• MF: C₁₆H₁₆N₄O₅S
• MW: 376.387042045593
• CID: 5895955
• PubChem ID: 1384150
• Update Time: 2025-09-27

2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid
• F3260-0944
• 105522-64-3
• 2-[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)purin-8-yl]sulfanylacetic Acid
• 2-((3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetic acid
• AKOS001036782
• VU0608001-1
• CHEMBL1617666

• Inchi： 1S/C16H16N4O5S/c1-19-13-12(14(23)18-15(19)24)20(16(17-13)26-9-11(21)22)7-8-25-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,21,22)(H,18,23,24)
• InChI Key： CJUMTZFREHXBSE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2=C(C(NC(N2C)=O)=O)N1CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.08414080g/mol
• Monoisotopic Mass: 376.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid

Introduction to 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic Acid (CAS No. 105522-64-3)

2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 105522-64-3, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure is characterized by a complex arrangement of functional groups, including a purine core and various substituents that contribute to its unique properties.

The< strong>purine core of 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid is a key feature that underscores its potential in medicinal chemistry. Purines are well-known for their role in nucleic acid synthesis and as precursors to important biological molecules such as adenosine triphosphate (ATP). The presence of a< strong>3-methyl group and a< strong>2,6-dioxo moiety further modifies the electronic and steric properties of the molecule, making it an intriguing candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents based on modified purine derivatives. These compounds have shown potential in various therapeutic areas, including cancer treatment, inflammation modulation, and neuroprotection. The< strong>2-phenoxyethyl substituent in 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid introduces additional functionality that may enhance its binding affinity to biological targets. This modification has been strategically employed to improve pharmacokinetic properties and to achieve higher selectivity in drug interactions.

The< strong>sulfanyl group in the compound's name is another critical feature that contributes to its chemical behavior. Sulfanyl groups are known to participate in various biochemical reactions and can influence the compound's solubility and metabolic stability. In pharmaceutical applications, such groups often enhance the bioavailability and binding interactions with biological receptors. The combination of these features makes 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid a compelling subject for further research.

Recent studies have highlighted the importance of< strong>purine derivatives in drug discovery. These studies have demonstrated that modifications to the purine scaffold can lead to compounds with enhanced therapeutic efficacy and reduced side effects. For instance, researchers have explored the use of purine-based molecules as inhibitors of kinases and other enzymes involved in cancer progression. The structural complexity of 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid suggests that it may exhibit similar inhibitory activities against relevant targets.

The< strong>acetic acid moiety at one end of the molecule provides an acidic functional group that can influence the compound's pKa value and its interaction with biological systems. Acetic acid derivatives are commonly used in pharmaceuticals due to their ability to form stable salts and their compatibility with various drug delivery systems. The presence of this group in 2-{[3-methyl-2,6-dioxo-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetic acid may contribute to its solubility and pharmacokinetic behavior.

In conclusion，the multifaceted nature of 2-{[3-methyl-2，6-dioxo -7-(２ -phenoxyethy l)-２，３，６，７ -tetrahy dro -1Ｈ -purin -8 -y l] sulfany l} acetic acid makes it a valuable candidate for further exploration in medicinal chemistry。 Its unique structural features，including the< strong >purine core，< strong >３ -m ethyl group，< strong >２，６ -dioxo moiety，and< strong >２ -pheno xyeth yl substituent，offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity。 Ongoing research in this area holds promise for advancing our understanding of drug design and development。